Cas no 827024-92-0 (1H-Indole, 4,6-dimethoxy-3-(phenylmethyl)-)

• Product Name: 1H-Indole, 4,6-dimethoxy-3-(phenylmethyl)-
• CAS No: 827024-92-0
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 686481
• PubChem ID: 12184060
• Update Time: 2025-04-19

1H-Indole, 4,6-dimethoxy-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 4,6-dimethoxy-3-(phenylmethyl)-
• 3-benzyl-4,6-dimethoxy-1H-indole
• DTXSID60479536
• 4,6-dimethoxy-3-(phenylmethyl)-1H-indole
• 827024-92-0

• Inchi： 1S/C17H17NO2/c1-19-14-9-15-17(16(10-14)20-2)13(11-18-15)8-12-6-4-3-5-7-12/h3-7,9-11,18H,8H2,1-2H3
• InChI Key： AIDUWYXTFHSHCJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2=C1C(=CN2)CC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 267.125928785g/mol
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.2Ų